molecular formula C16H16N2O2S B5712268 N-ethyl-N'-(2-methoxydibenzo[b,d]furan-3-yl)thiourea

N-ethyl-N'-(2-methoxydibenzo[b,d]furan-3-yl)thiourea

Cat. No. B5712268
M. Wt: 300.4 g/mol
InChI Key: ZTKHNLMNWGJUHR-UHFFFAOYSA-N
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Description

The compound N-(2-METHOXYDIBENZO(B,D)FURAN-3-YL)-2-THIOPHENECARBOXAMIDE has a linear formula of C18H13NO3S, a CAS Number of 302548-67-0, and a molecular weight of 323.373 . Another compound, N-(2-METHOXYDIBENZO[B,D]FURAN-3-YL)-2-{[3-(4-METHOXYPHENYL)-4-OXO-3,4-DIHYDRO-2-QUINAZOLINYL]SULFANYL}ACETAMIDE , has a linear formula of C30H23N3O5S, a CAS Number of 678979-53-8, and a molecular weight of 537.599 .


Molecular Structure Analysis

The molecular structure of these compounds is complex. For example, the compound 2-[(2-Methoxydibenzo[b,d]furan-3-yl)amino]-2-oxoethyl (1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-7H-purin-7-yl)acetate has a molecular formula of CHNO and an average mass of 491.453 Da .


Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds are complex. For example, the compound 2-[(2-Methoxydibenzo[b,d]furan-3-yl)amino]-2-oxoethyl (1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-7H-purin-7-yl)acetate has a molecular formula of CHNOS and an average mass of 510.559 Da .

Scientific Research Applications

Antibacterial Agents

N-ethyl-N’-(2-methoxydibenzo[b,d]furan-3-yl)thiourea: has been identified as a potential scaffold for the development of novel antibacterial agents . The furan ring, a common motif in this compound, is known for its antibacterial properties, particularly against gram-positive and gram-negative bacteria. Research suggests that modifying the furan nucleus can lead to compounds with significant antibacterial activity, which is crucial in the fight against antibiotic-resistant strains.

Safety and Hazards

The safety and hazards of these compounds are not clear from the information available .

properties

IUPAC Name

1-ethyl-3-(2-methoxydibenzofuran-3-yl)thiourea
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H16N2O2S/c1-3-17-16(21)18-12-9-14-11(8-15(12)19-2)10-6-4-5-7-13(10)20-14/h4-9H,3H2,1-2H3,(H2,17,18,21)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZTKHNLMNWGJUHR-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCNC(=S)NC1=C(C=C2C3=CC=CC=C3OC2=C1)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H16N2O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID901323602
Record name 1-ethyl-3-(2-methoxydibenzofuran-3-yl)thiourea
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID901323602
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

300.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Solubility

3.2 [ug/mL] (The mean of the results at pH 7.4)
Record name SID49823604
Source Burnham Center for Chemical Genomics
URL https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table
Description Aqueous solubility in buffer at pH 7.4

Product Name

1-Ethyl-3-(2-methoxydibenzofuran-3-yl)thiourea

CAS RN

507253-06-7
Record name 1-ethyl-3-(2-methoxydibenzofuran-3-yl)thiourea
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID901323602
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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